Cas no 220534-64-5 (2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-)
220534-64-5 structure
Product Name:2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
CAS No:220534-64-5
MF:C12H16N2O
MW:204.268242835999
CID:1406893
Update Time:2024-08-16
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
-
- Inchi: 1S/C12H16N2O/c15-12(11-7-4-8-13-11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2,(H,14,15)/t11-/m1/s1
- InChI Key: WOXWRWOEURENTO-LLVKDONJSA-N
- SMILES: N1CCC[C@@H]1C(NCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 204.12638
Experimental Properties
- Density: 1.101±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±44.0 °C(Predicted)
- PSA: 41.13
- pka: 15.62±0.20(Predicted)
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
220534-64-5 (2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-) Related Products
- 955114-24-6((3R)-3-(benzylamino)azepan-2-one)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk